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Introduction
The genus Streptomyces is a prolific source of bioactive secondary metabolites, including

many clinically important antibiotics. The genetic blueprints for the biosynthesis of these

compounds are organized in biosynthetic gene clusters (BGCs). Understanding the structure,

function, and regulation of these BGCs is paramount for the discovery of novel therapeutics

and the bioengineering of improved production systems. This technical guide provides a

comprehensive analysis of the deoxyenterocin gene cluster from Streptomyces, focusing on

its genetic organization, biosynthetic pathway, and the experimental methodologies required for

its study. Deoxyenterocin, specifically 5-deoxyenterocin, is a polyketide natural product and

a key intermediate in the biosynthesis of enterocin, a compound with notable biological

activities.

Data Presentation: The Deoxyenterocin (Enterocin)
Biosynthetic Gene Cluster of Streptomyces
maritimus
The biosynthesis of 5-deoxyenterocin and enterocin is encoded by the enc gene cluster in

Streptomyces maritimus. This cluster spans approximately 21.3 kb and comprises 20 open

reading frames (ORFs). The genetic architecture of this cluster is unique among type II
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polyketide synthase (PKS) systems, notably lacking the typical cyclase and aromatase genes.

Below is a detailed summary of the genes within this cluster.[1]
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Gene Name Size (amino acids) Putative Function

encA 427
Polyketide synthase (PKS)

alpha subunit (ketosynthase)

encB 420
PKS beta subunit (chain length

factor)

encC 82 Acyl carrier protein (ACP)

encD 258 Ketoreductase

encE -
Transcriptional regulator (MerR

family)

encF 417 Thioesterase

encG 299
Acyl-CoA dehydrogenase-like

protein

encH 282
Enoyl-CoA

hydratase/isomerase

encI 422
3-hydroxyacyl-CoA

dehydrogenase

encJ 400 Acetyl-CoA acetyltransferase

encK 289 Methyltransferase

encL 420 Acyl-CoA synthetase

encM 464 FAD-dependent oxygenase

encN 549 Acyl-CoA ligase

encO 130 Unknown function

encP 523 Phenylalanine ammonia lyase

encQ 81 Ferredoxin

encR 401 P450 monooxygenase

encS 215
Transcriptional regulatory

protein
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encT 482 Efflux protein

Biosynthetic Pathway and Regulation
The biosynthesis of 5-deoxyenterocin and enterocin is a complex process involving a type II

PKS and a series of tailoring enzymes. The pathway is initiated by the formation of a benzoyl-

CoA starter unit, a distinctive feature of this cluster.

Signaling and Regulatory Pathway
The expression of the enc gene cluster is tightly regulated to coordinate the production of 5-

deoxyenterocin and enterocin with the physiological state of the cell. While the complete

regulatory network is still under investigation, two putative regulatory genes, encE and encS,

have been identified within the cluster.[1] encE is predicted to encode a transcriptional activator

of the MerR family, which typically requires a small molecule inducer for activity. encS is

annotated as a transcriptional regulatory protein. These cluster-situated regulators (CSRs)

likely integrate signals from the broader cellular environment, such as nutrient availability and

cell density, to control the expression of the biosynthetic genes. In many Streptomyces species,

the production of secondary metabolites is controlled by a hierarchical cascade of global and

pathway-specific regulators, often triggered by signaling molecules like gamma-butyrolactones.
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Environmental & Cellular Signals

Global Regulators

Cluster-Situated Regulators

Biosynthetic Genes

Products

Nutrient Limitation

Global Regulators

Cell Density (Quorum Sensing)

EncE EncS

encA, encB, encC, ...

+ ?

Deoxyenterocin

Enterocin
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Starter Unit Biosynthesis Polyketide Synthesis
Tailoring Reactions

Phenylalanine Cinnamic_acid
EncP

Benzoyl_CoA
EncH, I, J, L, N

Poly-beta-keto chain

EncA, B, C
+ Malonyl-CoA

Reduced_polyketide
EncD (Ketoreductase)

Cyclized_intermediate

Spontaneous
cyclization

Deoxyenterocin
EncK (Methyltransferase)
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Genomic Analysis

Heterologous Expression

Metabolite Analysis

Genomic DNA Isolation
(S. maritimus)

Cosmid/BAC Library
Construction or TAR Cloning

Sequencing & Assembly Cloning into Expression Vector
(e.g., pSET152)

Gene Cluster Annotation
(antiSMASH)

Conjugation into
Streptomyces Host

Fermentation

Solvent Extraction

HPLC-MS/MS Analysis

Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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